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Compound of Interest

Compound Name: Tetraethylene glycol monotosylate

Cat. No.: B1679202

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a comprehensive overview of the
chemical and physical properties of tetraethylene glycol monotosylate, a versatile
bifunctional molecule. Its unique structure, featuring a hydrophilic polyethylene glycol (PEG)
chain, a reactive tosylate group, and a terminal hydroxyl group, makes it a valuable building
block in various synthetic applications, particularly in the fields of bioconjugation and medicinal
chemistry.

Core Chemical Properties

Tetraethylene glycol monotosylate, also known as Tos-PEG4, is a colorless to light yellow oil
at room temperature.[1] Its structure combines a flexible, water-soluble tetraethylene glycol
spacer with a p-toluenesulfonate (tosyl) group at one end and a free hydroxyl group at the
other. This arrangement allows for sequential and site-specific modifications.

Table 1: General and Computational Properties
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Property Value Reference
CAS Number 77544-60-6 [11[2][3][41[5]
Molecular Formula C15H2407S [L112][31[41[5]
Molecular Weight 348.41 g/mol [1112][31[41[5]
Synonyms Tos-PEG4, OH-PEG4-Tos, (2]

Hydroxy-PEG5-Tos

Topological Polar Surface Area

(TPSA) 91.29 Az [3]
logP 0.74242 [3]
Hydrogen Bond Acceptors 7 [3]
Hydrogen Bond Donors 1 [3]
Rotatable Bonds 13 [3]

Physicochemical Characteristics

The physical properties of tetraethylene glycol monotosylate are summarized in the table
below. Its liquid form and solubility in various organic solvents facilitate its use in a wide range
of reaction conditions.

Table 2: Physical Properties
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Property Value Reference

Clear oil / Colourless to light

Appearance . [1][6]
yellow liquid

Density 1.202 g/mL at 25 °C [1]

Boiling Point 492.5 £ 40.0 °C (Predicted) [1]

Refractive Index n20/D 1.507 [1]

Flash Point >110 °C [1]

N Soluble in Water, DMSO,

Solubility [1]
DCM, DMF

Storage Temperature 2-8°C [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of tetraethylene
glycol monotosylate. The following data has been reported:

1H NMR (400 MHz, CDCls):

8 2.44 (s, 3H, CHs-Ar)

0 3.55-3.72 (m, 14H, -OCH2CH20-)

8 4.16 (t, 2H, -CH20Ts)

5 7.33 (d, 2H, Ar-H)

& 7.79 (d, 2H, Ar-H)[6]

Reactivity and Applications

The chemical reactivity of tetraethylene glycol monotosylate is defined by its two distinct
functional groups: the tosylate and the hydroxyl group.
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o Tosylate Group: The tosyl group is an excellent leaving group, readily displaced by
nucleophiles. This property is extensively utilized in substitution reactions to introduce the
PEG spacer onto various molecules, such as peptides, proteins, and small molecule drugs.

o Hydroxyl Group: The terminal hydroxyl group can be further functionalized.[1] It can be
oxidized to an aldehyde or carboxylic acid, or it can be reacted with other electrophiles to
extend the linker or attach other moieties.[1]

This dual functionality makes tetraethylene glycol monotosylate a key component in the
construction of more complex molecules. It is frequently employed as a hydrophilic and flexible
linker in the synthesis of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS).[1][4] The PEG chain enhances the solubility and pharmacokinetic
properties of the resulting conjugates.[1]
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Logical diagram of the reactivity of tetraethylene glycol monotosylate.

Experimental Protocols
Synthesis of Tetraethylene Glycol Monotosylate

A common method for the synthesis of tetraethylene glycol monotosylate involves the partial
tosylation of tetraethylene glycol. The following is a representative experimental protocol.[1][6]

Materials:

Tetraethylene glycol

p-Toluenesulfonyl chloride (TsClI)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Dichloromethane (CH2Clz2)

Deionized water

Sodium sulfate (Naz2S0Oa)

Procedure:

Dissolve tetraethylene glycol (e.g., 100 g, 515 mmol) in THF (230 mL).[6]

e Prepare a solution of NaOH (e.g., 6.89 g, 172 mmol) in deionized water (20 mL) and add it to
the tetraethylene glycol solution.[6]

e Cool the mixture to 0 °C in an ice bath.[6]

e Dissolve p-toluenesulfonyl chloride (e.g., 9.81 g, 51.5 mmol) in THF (20 mL) and add it
dropwise to the cooled reaction mixture.[6]

 Stir the reaction at 0 °C for 2 hours.[6]

e Pour the solution into deionized water.[6]
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o Separate the aqueous layer and extract with dichloromethane.[6]
» Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.[6]

« Filter the solution and concentrate under reduced pressure to yield the product as a clear oil.

[6]
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Reaction Setup
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Synthesis Workflow for Tetraethylene Glycol Monotosylate

General workflow for the synthesis of tetraethylene glycol monotosylate.
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Safety Information

Tetraethylene glycol monotosylate is a hazardous substance and should be handled with
appropriate safety precautions.

Table 3: GHS Hazard Information

Hazard Description

GHSO05 (Corrosion), GHS06 (Skull and

Pictograms
crossbones)

Signal Word Danger

H301: Toxic if swallowed.[1][2] H314: Causes
Hazard Statements )
severe skin burns and eye damage.[1][2]

P260, P264, P270, P280, P301+P330+P331,

Precautionary Statements
P304+P340, P321, P363, P405, P501

It is essential to wear appropriate personal protective equipment, including gloves, safety
goggles, and a lab coat, when handling this chemical.[2] Work should be conducted in a well-
ventilated fume hood.[2] In case of exposure, follow the first aid measures outlined in the safety
data sheet.

Conclusion

Tetraethylene glycol monotosylate is a highly useful and versatile chemical intermediate. Its
well-defined structure and dual reactivity make it an indispensable tool for researchers in
organic synthesis, medicinal chemistry, and materials science. A thorough understanding of its
chemical properties, reactivity, and safe handling procedures is essential for its effective and
safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Tetraethylene Glycol Monotosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679202#tetraethylene-glycol-monotosylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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